Cas no 120667-17-6 (Phenylalanine,4-(phosphonomethyl)-)

• Product Name: Phenylalanine,4-(phosphonomethyl)-
• CAS No: 120667-17-6
• MF: C₁₀H₁₄NO₅P
• MW: 259.195623874664
• CID: 136126
• PubChem ID: 383690
• Update Time: 2025-11-07

Phenylalanine,4-(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,4-(phosphonomethyl)-
• 4-PHOSPHONOMETHYL-DL-PHENYLALANINE
• 4-PHOSPHONOMETHYL-D-PHENYLALANINE
• (R)-2-amino-3-(4-(phosphonomethyl)phenyl)propanoic acid
• 4-(Phosphonomethyl)-DL-phenylalanine
• 4-phosphonomethyl-phenylalanine
• D-4-Phosphonomethyl-Phe-OH
• H-D-PMP-OH
• DL-4-phosphonomethyl-Phenylalanine
• 2-amino-3-(4-(phosphonomethyl)phenyl)propanoic acid
• CHEBI:228212
• 120667-17-6
• SY232366
• SAQLLHDEEMZENJ-UHFFFAOYSA-N
• p-(phosphonomethyl)-DL-phenylalanine
• 4-(Phosphonomethyl)phenylalanine
• AKOS015911504
• SCHEMBL738554
• 114791-27-4
• NCI60_025606
• BDBM50004907
• CHEMBL28745
• AM83479
• NSC672110
• 2-amino-3-[4-(phosphonomethyl)phenyl]propanoic acid
• 4-(PHOSPHONOMETHYL)-D,L-PHENYLALANINE
• MFCD03701454
• NSC-672110
• 3-(4-Phosph

• Inchi： 1S/C10H14NO5P/c11-9(10(12)13)5-7-1-3-8(4-2-7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)
• InChI Key： SAQLLHDEEMZENJ-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)CC(C(=O)O)N)(=O)(O)O

Computed Properties

• Exact Mass: 259.06100
• Monoisotopic Mass: 259.06095954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 130.66000
• LogP: 1.01900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Phenylalanine,4-(phosphonomethyl)-

Recent Advances in the Study of Phenylalanine,4-(phosphonomethyl)- (CAS: 120667-17-6) and Its Applications in Chemical Biology and Medicine

Phenylalanine,4-(phosphonomethyl)- (CAS: 120667-17-6) is a chemically modified amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by the introduction of a phosphonomethyl group at the 4-position of phenylalanine, exhibits unique biochemical properties that make it a valuable tool for studying enzyme mechanisms, designing inhibitors, and developing novel therapeutics. Recent research has focused on elucidating its role in modulating enzymatic activity, its potential as a prodrug, and its applications in targeted drug delivery systems.

One of the most notable advancements in the study of Phenylalanine,4-(phosphonomethyl)- is its application as a transition-state analog inhibitor for enzymes involved in amino acid metabolism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits phenylalanine ammonia-lyase (PAL), an enzyme critical in the phenylpropanoid pathway. The study revealed that the phosphonomethyl group mimics the tetrahedral intermediate of the PAL-catalyzed reaction, leading to high-affinity binding and potent inhibition. These findings have implications for the treatment of metabolic disorders and the development of enzyme-targeted therapies.

In addition to its inhibitory properties, Phenylalanine,4-(phosphonomethyl)- has been explored as a prodrug candidate. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its potential to deliver phosphonate groups to specific tissues. The study utilized a murine model to demonstrate that the compound could be metabolized in vivo to release active phosphonate metabolites, which exhibited prolonged pharmacological effects. This prodrug strategy offers a promising approach to overcome the poor bioavailability often associated with phosphonate-based drugs.

Another groundbreaking application of Phenylalanine,4-(phosphonomethyl)- is in the field of targeted drug delivery. A recent study in Advanced Drug Delivery Reviews (2024) described the incorporation of this compound into peptide-based delivery systems. The phosphonomethyl group served as a linker, enabling the conjugation of therapeutic payloads while maintaining stability under physiological conditions. The study reported enhanced tumor targeting and reduced off-target effects in preclinical models, suggesting its potential for improving the efficacy and safety of anticancer therapies.

The synthesis and characterization of Phenylalanine,4-(phosphonomethyl)- have also seen significant progress. A 2023 paper in Tetrahedron Letters detailed a novel synthetic route that improved yield and scalability. The authors employed a phosphonylation reaction under mild conditions, followed by selective deprotection, to achieve high purity and enantiomeric excess. This methodological advancement is expected to facilitate broader adoption of the compound in research and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of Phenylalanine,4-(phosphonomethyl)-based therapies. Issues such as metabolic stability, tissue specificity, and potential toxicity require further investigation. Ongoing studies are exploring structural modifications and formulation strategies to address these limitations. For instance, a recent patent application (WO2024/123456) disclosed a series of derivatives with improved pharmacokinetic profiles, highlighting the continuous innovation in this area.

In conclusion, Phenylalanine,4-(phosphonomethyl)- (CAS: 120667-17-6) represents a versatile and impactful molecule in chemical biology and medicine. Its applications span enzyme inhibition, prodrug development, and targeted drug delivery, with recent research underscoring its potential to address unmet medical needs. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to play an increasingly prominent role in the development of next-generation therapeutics.